Cas no 36149-00-5 (25-Hydroxy-5,6-trans-cholecalciferol)
25-Hydroxy-5,6-trans-cholecalciferol Chemical and Physical Properties
Names and Identifiers
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- 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,(3b,5E,7E)- (9CI)
- (3E)-3-[(2Z)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
- 25-Hydroxy-5,6-trans-cholecalciferol
- 3-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-CYCLOHEXANOL
- (3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
- (5E,7Z)-9,10-secocholesta-5,7,10-triene-3,25-diol
- 25-Hydroxy-5,6-trans-vitamin D3
- 5,6-trans-25-Hydroxycholecalciferol
- 5,6-trans-25-Hydroxyvitamin D3
- 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, (3beta,5E,7E)-
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- Inchi: InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11-,22-12+
- InChI Key: JWUBBDSIWDLEOM-ZCJKAFFOSA-N
- SMILES: OC(C)(C)CCCC(C)C1CCC2/C(=C\C=C3\C(=C)CCC(C\3)O)/CCCC12C
Computed Properties
- Exact Mass: 400.334131
- Monoisotopic Mass: 400.334131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 6.2
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 529.2±33.0 °C at 760 mmHg
- Flash Point: 221.4±20.0 °C
- Refractive Index: 1.535
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
25-Hydroxy-5,6-trans-cholecalciferol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
25-Hydroxy-5,6-trans-cholecalciferol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H951020-10mg |
25-Hydroxy-5,6-trans-cholecalciferol |
36149-00-5 | 10mg |
$9225.00 | 2023-05-18 | ||
| TRC | H951020-50mg |
25-Hydroxy-5,6-trans-cholecalciferol |
36149-00-5 | 50mg |
$11991.00 | 2023-05-18 | ||
| TRC | H951020-5mg |
25-Hydroxy-5,6-trans-cholecalciferol |
36149-00-5 | 5mg |
$ 1200.00 | 2023-09-07 |
25-Hydroxy-5,6-trans-cholecalciferol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 25-Hydroxy-5,6-trans-cholecalciferol
25-Hydroxy-5,6-trans-Cholecalciferol (CAS No. 36149-00-5): A Comprehensive Overview
The compound 25-Hydroxy-5,6-trans-Cholecalciferol, identified by the CAS registry number CAS No. 36149-00-5, is a critical metabolite in the field of vitamin D research. This compound, also known as 25-hydroxyvitamin D3, plays a pivotal role in the regulation of calcium homeostasis and bone health. Recent advancements in molecular biology have shed light on its broader implications in immune modulation, cardiovascular health, and cancer prevention.
Derived from the parent compound cholecalciferol (vitamin D3), 25-Hydroxy-5,6-trans-Cholecalciferol is the first hydroxylated metabolite in the vitamin D pathway. The conversion of cholecalciferol to 25-hydroxyvitamin D3 occurs primarily in the liver and is catalyzed by the enzyme cytochrome P450 family 2 subfamily R member 1 (CYP2R1). This step is crucial as it marks the beginning of vitamin D activation, making it bioavailable for further metabolic transformations.
Recent studies have highlighted the significance of 25-Hydroxy-5,6-trans-Cholecalciferol in immune regulation. Research published in Nature Immunology demonstrated that adequate levels of this metabolite are associated with reduced inflammation and enhanced anti-viral responses. The mechanism involves modulation of toll-like receptor (TLR) signaling pathways, which are critical for innate immune responses.
In addition to its role in immune function, CAS No. 36149-00-5 has been implicated in cardiovascular health. A longitudinal study conducted by researchers at Harvard University revealed that individuals with higher serum levels of 25-hydroxyvitamin D3 exhibited lower incidences of hypertension and coronary artery disease. The protective effects are attributed to its ability to regulate renin-angiotensin system activity and reduce oxidative stress.
The anti-cancer properties of 25-Hydroxy-5,6-trans-Cholecalciferol have also garnered significant attention. Preclinical studies using murine models of breast and prostate cancer demonstrated that this metabolite induces apoptosis in cancer cells while sparing normal cells. These findings suggest potential therapeutic applications in combination with conventional chemotherapy regimens.
In terms of analytical methods, advancements in mass spectrometry have enabled precise quantification of CAS No. 36149-00-5 in biological samples. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for measuring serum levels of this metabolite, providing high sensitivity and specificity.
The stereochemistry of 25-Hydroxy-5,6-trans-Cholecalciferol, particularly its trans configuration at the C5-C6 bond, is essential for its biological activity. Structural elucidation using nuclear magnetic resonance (NMR) spectroscopy has confirmed that this stereochemistry is preserved during metabolic conversion from cholecalciferol.
In conclusion, CAS No. 36149-00-5, or 25-Hydroxy-5,6-trans-Cholecalciferol, is a vital metabolite with far-reaching implications in human health. Its roles in calcium metabolism, immune regulation, cardiovascular protection, and cancer prevention underscore its importance as a target for therapeutic intervention and preventive medicine.